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Compound of Interest

Compound Name: ZAP-180013

Cat. No.: B1683543 Get Quote

Essential Safety and Handling Guide for ZAP-180013
Topic: Personal Protective Equipment for Handling ZAP-180013 Content Type: Provides

essential, immediate safety and logistical information, including operational and disposal plans.

This content provides procedural, step-by-step guidance that directly answers specific

operational questions.

This document provides critical safety protocols for the handling and disposal of ZAP-180013,

a potent ZAP-70 kinase inhibitor. Adherence to these guidelines is essential to ensure

personnel safety and mitigate environmental exposure.

Hazard Identification and Engineering Controls
ZAP-180013 is classified with the following hazards according to the Globally Harmonized

System (GHS)[1]:

H302: Harmful if swallowed (Acute toxicity, oral - Category 4)

H315: Causes skin irritation (Skin corrosion/irritation - Category 2)

H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

H335: May cause respiratory irritation (Specific target organ toxicity, single exposure -

Category 3)
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Given its potency as a kinase inhibitor and its hazard profile, all work with ZAP-180013 in its

powdered form must be conducted within a certified chemical fume hood or a powder

containment enclosure to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent skin, eye, and respiratory exposure. The

following table summarizes the required equipment.
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Protection Level Equipment Specification Rationale & Best Practices

Hand Protection
Double-gloving with nitrile

gloves.

The outer glove should be

removed and disposed of

immediately after handling the

compound or in case of a

splash. Change outer gloves

every 30-60 minutes.

Eye & Face Protection
Chemical splash goggles with

side shields.

A face shield should be worn

over goggles when there is a

significant risk of splashing,

such as during bulk handling

or solvent addition.

Body Protection

Disposable, solid-front lab coat

with knit cuffs or impervious

coveralls (e.g., Tyvek).

This prevents contamination of

personal clothing. Lab coats

must be dedicated to potent

compound work and disposed

of after the task or at the end

of the day.

Respiratory Protection

An N95 or higher-rated

respirator is required when

handling the powder outside of

a certified containment system.

Use is mandatory if there is

any risk of aerosolization and

engineering controls are not

available or may be

insufficient.[1]

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Shoe covers should be worn in

the designated handling area

and removed before exiting to

prevent tracking

contamination.

Operational Handling Plan: Step-by-Step Protocols
3.1. Preparation and Weighing (Solid Compound)
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Area Preparation: Before starting, ensure the chemical fume hood or containment enclosure

is clean and decontaminated. Prepare all necessary equipment (spatulas, weigh boats,

solvent vials) and place them on a disposable, absorbent bench liner.

Don PPE: Put on all required PPE as specified in the table above.

Weighing: Carefully weigh the desired amount of ZAP-180013 powder. Use gentle scooping

motions to avoid generating dust.[1]

Post-Weighing: After weighing, carefully cap the stock vial and wipe it down with a

dampened wipe (70% ethanol or isopropanol) before returning it to its designated storage

location (-20°C for short-term, -80°C for long-term).[1][2]

3.2. Solution Preparation (Reconstitution)

Solvent Addition: ZAP-180013 is soluble in DMSO up to 100 mM. To avoid splashing, slowly

add the solvent to the vessel containing the weighed powder.[1]

Mixing: Cap the vial and mix by vortexing or gentle agitation until the solid is fully dissolved.

A warm water bath can be used to aid dissolution if necessary.

Labeling: Clearly label the solution vial with the compound name, concentration, solvent,

date, and your initials.

Spill and Emergency Procedures
Minor Spill (Powder):

Alert others in the immediate area.

Wearing full PPE, gently cover the spill with absorbent pads to prevent further

aerosolization.

Wet the pads with a 70% ethanol solution.

Carefully wipe the area from the outside-in, placing all contaminated materials into a

designated hazardous waste bag.
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Minor Spill (Liquid):

Alert others in the immediate area.

Cover the spill with absorbent material.

Wipe from the outside-in and place all materials into the hazardous waste bag.

Personnel Exposure:

Skin: Immediately wash the affected area with copious amounts of soap and water for at

least 15 minutes. Remove contaminated clothing.[1]

Eyes: Flush eyes with a gentle stream of water for at least 15 minutes at an eyewash

station, holding the eyelids open.[1]

Inhalation: Move to fresh air immediately.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

Action: In all cases of exposure, seek immediate medical attention and provide the Safety

Data Sheet (SDS) to the medical personnel.

Disposal Plan
All materials that have come into contact with ZAP-180013 are considered hazardous waste

and must be disposed of accordingly. High-temperature incineration by a licensed hazardous

waste management company is the preferred disposal method.

Waste Segregation:

Black Waste Containers (Bulk/Grossly Contaminated): For unused or expired ZAP-180013,

spill cleanup materials, and visibly contaminated items.

Yellow Waste Containers (Trace Contaminated): For "RCRA empty" vials (containing less

than 3% of the original volume), contaminated PPE, weigh boats, and other disposable

labware.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-136179/ZAP-180013-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-136179/ZAP-180013-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-136179/ZAP-180013-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-136179/ZAP-180013-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharps Containers: Any needles or syringes used must be placed in a puncture-resistant

sharps container labeled as "Cytotoxic Waste."

Procedure:

Segregate waste at the point of generation into the correct, clearly labeled containers.

Do not overfill containers; seal them when they are three-quarters full.

Follow institutional procedures for hazardous waste labeling and pickup by Environmental

Health & Safety (EHS).

Visual Guides and Protocols
Experimental Workflow for Handling ZAP-180013

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1683543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase (in Fume Hood)

Cleanup & Disposal Phase

1. Prepare Fume Hood
(Decontaminate, line surface)

2. Don Full PPE
(Double gloves, coat, goggles)

3. Weigh Powder
(Minimize dust)

4. Reconstitute
(Add DMSO slowly)

5. Decontaminate Surfaces
& Equipment

6. Segregate Waste
(PPE, labware, unused compound)

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of ZAP-180013 from preparation to disposal.
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Simplified ZAP-70 Signaling Pathway
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Caption: ZAP-180013 inhibits the interaction between ZAP-70 and ITAMs in the TCR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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